![molecular formula C23H27N5O7S B1254765 (2S,5S,6R)-6-[[(2R)-2-[[(4-ethyl-2,3-dioxo-1-piperazinyl)-oxomethyl]amino]-1-oxo-2-phenylethyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid](/img/structure/B1254765.png)
(2S,5S,6R)-6-[[(2R)-2-[[(4-ethyl-2,3-dioxo-1-piperazinyl)-oxomethyl]amino]-1-oxo-2-phenylethyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
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Overview
Description
(2S,5S,6R)-6-[[(2R)-2-[[(4-ethyl-2,3-dioxo-1-piperazinyl)-oxomethyl]amino]-1-oxo-2-phenylethyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid is a peptide.
Scientific Research Applications
Interaction with Metal Ions
Studies have explored the interaction of compounds structurally related to the specified chemical with metal ions. For instance, the interaction of Cu2+ with ampicillin and amoxicillin (structurally similar to the specified chemical) has been investigated using potentiometric, UV, and 1H NMR techniques. This research has implications for understanding the sequestering ability of these compounds towards metal ions like Cu2+ (Cardiano et al., 2017). Similar studies have been conducted with Zn(II) ions, providing insights into the complexation and stability of these interactions (Cardiano et al., 2017).
Structural and Physical Properties
Research has also focused on the crystal structure and molecular interactions of compounds like 6-aminopenicillanic acid, a precursor to semi-synthetic penicillins. These studies, involving X-ray crystallography and lattice energy calculations, provide essential insights into the molecular structure and stability of these compounds (Saouane et al., 2013).
Synthesis and Characterization
The synthesis and characterization of new compounds derived from related chemicals have been extensively studied. For example, the synthesis of novel Schiff base derivatives from amoxicillin has been reported, along with their antibacterial and fungicidal activities (Al-Masoudi et al., 2015). Similarly, the synthesis of other complex ions with ligands derived from similar compounds has been explored, contributing to our understanding of their potential applications in various fields (Al-Khkany, 2018).
Antibacterial Activity
There is significant research on the antibacterial activity of compounds structurally related to the specified chemical. For instance, studies on apalcillin, a semi-synthetic penicillin derivative, have shown its effectiveness against various bacterial strains, highlighting the potential of such compounds in treating resistant bacterial infections (Stille et al., 1982).
Thermodynamics and Chemical Reactions
Research on the thermodynamic properties and chemical reactions of related compounds has been conducted. This includes studies on the molar enthalpy of crystallization and the Gibbs free energy of complexation with various cations, which are crucial for understanding the chemical behavior and stability of these compounds (Su & Wang, 2010), (Helmy et al., 2017).
properties
Product Name |
(2S,5S,6R)-6-[[(2R)-2-[[(4-ethyl-2,3-dioxo-1-piperazinyl)-oxomethyl]amino]-1-oxo-2-phenylethyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
---|---|
Molecular Formula |
C23H27N5O7S |
Molecular Weight |
517.6 g/mol |
IUPAC Name |
(2S,5S,6R)-6-[[(2R)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
InChI |
InChI=1S/C23H27N5O7S/c1-4-26-10-11-27(19(32)18(26)31)22(35)25-13(12-8-6-5-7-9-12)16(29)24-14-17(30)28-15(21(33)34)23(2,3)36-20(14)28/h5-9,13-15,20H,4,10-11H2,1-3H3,(H,24,29)(H,25,35)(H,33,34)/t13-,14-,15+,20+/m1/s1 |
InChI Key |
IVBHGBMCVLDMKU-ZOZBEKFXSA-N |
Isomeric SMILES |
CCN1CCN(C(=O)C1=O)C(=O)N[C@H](C2=CC=CC=C2)C(=O)N[C@H]3[C@H]4N(C3=O)[C@H](C(S4)(C)C)C(=O)O |
Canonical SMILES |
CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=CC=C2)C(=O)NC3C4N(C3=O)C(C(S4)(C)C)C(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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